Cas no 2752041-94-2 (Tert-butyl (4aR,8aS)-4a-(aminomethyl)-2,3,4,5,6,7,8,8a-octahydroquinoline-1-carboxylate)

• Product Name: Tert-butyl (4aR,8aS)-4a-(aminomethyl)-2,3,4,5,6,7,8,8a-octahydroquinoline-1-carboxylate
• CAS No: 2752041-94-2
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 6242024
• PubChem ID: 138987892
• Update Time: 2025-05-20

Tert-butyl (4aR,8aS)-4a-(aminomethyl)-2,3,4,5,6,7,8,8a-octahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6758943
• 2752041-94-2
• 2305184-98-7
• rac-tert-butyl (4aR,8aS)-4a-(aminomethyl)-decahydroquinoline-1-carboxylate
• Tert-butyl (4aR,8aS)-4a-(aminomethyl)-2,3,4,5,6,7,8,8a-octahydroquinoline-1-carboxylate

• Inchi： 1S/C15H28N2O2/c1-14(2,3)19-13(18)17-10-6-9-15(11-16)8-5-4-7-12(15)17/h12H,4-11,16H2,1-3H3/t12-,15+/m0/s1
• InChI Key： DKPORBQGTBACRD-SWLSCSKDSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@]2(CN)CCCC[C@H]12)=O

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl (4aR,8aS)-4a-(aminomethyl)-2,3,4,5,6,7,8,8a-octahydroquinoline-1-carboxylate

Comprehensive Overview of Tert-butyl (4aR,8aS)-4a-(aminomethyl)-2,3,4,5,6,7,8,8a-octahydroquinoline-1-carboxylate (CAS No. 2752041-94-2)

The compound Tert-butyl (4aR,8aS)-4a-(aminomethyl)-2,3,4,5,6,7,8,8a-octahydroquinoline-1-carboxylate (CAS No. 2752041-94-2) is a highly specialized chiral intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the octahydroquinoline backbone and tert-butyl carboxylate group, make it a valuable building block for the development of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in modulating biological targets, particularly in the field of central nervous system (CNS) drug discovery and enzyme inhibition.

In recent years, the demand for chiral intermediates like Tert-butyl (4aR,8aS)-4a-(aminomethyl)-2,3,4,5,6,7,8,8a-octahydroquinoline-1-carboxylate has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound’s stereochemistry (4aR,8aS) is critical for achieving high enantioselectivity in drug candidates, a topic frequently searched by chemists exploring stereocontrolled reactions. Its aminomethyl functionality further enhances its utility as a precursor for peptide mimetics and small-molecule inhibitors, aligning with trending research on targeted therapies.

From a synthetic perspective, the tert-butyl protecting group in this compound offers stability under diverse reaction conditions, a feature often highlighted in queries about carbamate protection strategies. The octahydroquinoline core is also a focal point for studies on conformationally restricted scaffolds, which are pivotal in designing drugs with improved bioavailability. These attributes make CAS No. 2752041-94-2 a recurring subject in discussions about fragment-based drug design (FBDD) and lead optimization.

The compound’s relevance extends to computational chemistry, where its 3D structure is modeled to predict interactions with biological targets. Searches for molecular docking and QSAR studies often reference such intermediates to validate theoretical frameworks. Additionally, the aminomethyl moiety’s versatility supports derivatization for proteolysis-targeting chimeras (PROTACs), a hot topic in degradation-based therapeutics.

Quality control of Tert-butyl (4aR,8aS)-4a-(aminomethyl)-2,3,4,5,6,7,8,8a-octahydroquinoline-1-carboxylate is another area of interest, with analytical methods like HPLC and chiral chromatography being frequently searched alongside its CAS number. Ensuring high enantiomeric purity is essential for its application in GMP-compliant synthesis, a concern for manufacturers addressing regulatory requirements.

In summary, CAS No. 2752041-94-2 represents a convergence of structural complexity and functional adaptability, catering to cutting-edge research needs. Its integration into workflows for drug discovery, catalysis, and bioconjugation underscores its importance in modern chemistry, making it a compound of enduring scientific and industrial value.